2-[benzyl(methylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide

• IUPAC Name: 2-[benzyl(methylsulfonyl)amino]-N-[(4-chlorophenyl)methyl]benzamide
• InChI: InChI=1S/C22H21ClN2O3S/c1-29(27,28)25(16-18-7-3-2-4-8-18)21-10-6-5-9-20(21)22(26)24-15-17-11-13-19(23)14-12-17/h2-14H,15-16H2,1H3,(H,24,26)
• InChI Key: YNKKMHTVRSAJFR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1=CC=CC=C1)C2=CC=CC=C2C(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C22H21ClN2O3S
• Molecular Weight: 428.9 g/mol

Description

2-[benzyl(methylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. It is a small molecule inhibitor that can target specific enzymes and proteins in the body, making it a promising candidate for the development of new drugs.

Scientific Research Applications

2-[benzyl(methylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to have inhibitory effects on various enzymes and proteins, including histone deacetylases, proteasomes, and tubulin. This makes it a promising candidate for the development of new drugs for the treatment of cancer, neurodegenerative diseases, and other conditions.

Mechanism of Action

The mechanism of action of 2-[benzyl(methylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide is complex and involves the inhibition of various enzymes and proteins. It has been shown to inhibit histone deacetylases, which are enzymes that play a role in gene expression and cellular differentiation. It has also been shown to inhibit proteasomes, which are protein complexes that play a role in the degradation of damaged or misfolded proteins. Additionally, it has been shown to disrupt microtubule formation, which is important for cell division and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[benzyl(methylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide are diverse and depend on the specific enzymes and proteins that it inhibits. It has been shown to induce apoptosis, or programmed cell death, in cancer cells by inhibiting proteasomes and disrupting microtubule formation. It has also been shown to have anti-inflammatory effects by inhibiting histone deacetylases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[benzyl(methylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide in lab experiments is its specificity for certain enzymes and proteins. This allows researchers to target specific pathways and processes in the body. However, one limitation is that it can be difficult to synthesize and purify, which can make it challenging to work with in the lab.

Future Directions

There are many future directions for research on 2-[benzyl(methylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. It has been shown to have neuroprotective effects in animal models, and further research is needed to explore its potential in humans. Another area of interest is its potential as a treatment for inflammatory bowel disease, as it has been shown to have anti-inflammatory effects in animal models. Finally, further research is needed to optimize the synthesis and purification of this compound, which could make it more accessible for use in lab experiments and drug development.